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Compound of Interest

Compound Name: SANPAH

Cat. No.: B8231051

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of the heterobifunctional crosslinker SANPAH (N-Succinimidyl-6-(4'-azido-2'-

nitrophenylamino)hexanoate) in dimethyl sulfoxide (DMSO). SANPAH is a valuable reagent for

bioconjugation and surface modification applications.

Introduction to SANPAH
SANPAH (N-Succinimidyl-6-(4'-azido-2'-nitrophenylamino)hexanoate) is a heterobifunctional

crosslinking agent. It contains two reactive moieties: an N-hydroxysuccinimide (NHS) ester and

a photoactivatable nitrophenyl azide group. The NHS ester reacts with primary amines, such as

those found on the side chains of lysine residues in proteins, to form stable amide bonds. The

nitrophenyl azide group, upon activation by UV light, forms a highly reactive nitrene that can

insert into C-H and N-H bonds, enabling covalent conjugation to a wide range of molecules and

surfaces.

Unlike its water-soluble counterpart, Sulfo-SANPAH, SANPAH lacks a sulfonate group, making

it hydrophobic and thus requiring organic solvents like DMSO for solubilization. This property
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can be advantageous for applications involving non-aqueous environments or for penetrating

cell membranes.

Quantitative Data Summary
The following tables summarize the key quantitative data for SANPAH and the recommended

conditions for its stock solutions in DMSO.

Table 1: Chemical and Physical Properties of SANPAH

Property Value Reference

Chemical Name
N-Succinimidyl-6-(4'-azido-2'-

nitrophenylamino)hexanoate
[1][2]

Synonyms

SANPAH, 6-(4'-Azido-2'-

nitrophenylamino)hexanoic

acid N-succinimidyl ester

[1][2]

CAS Number 64309-05-3 [1]

Molecular Formula C₁₆H₁₈N₆O₆ [1]

Molecular Weight 390.35 g/mol

Appearance
Light yellow to brown

powder/crystal
[1]

Purity >95.0% (HPLC) [2]

Table 2: Recommended Parameters for SANPAH Stock Solutions in DMSO
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Parameter Recommendation Rationale/Remarks

Solvent
Anhydrous/Molecular Biology

Grade DMSO

Minimizes hydrolysis of the

NHS ester. DMSO is

hygroscopic; use of a fresh,

sealed bottle is recommended.

[3]

Recommended Stock

Concentration
10-50 mM

Provides a concentrated stock

for dilution into aqueous

reaction buffers while

minimizing the final DMSO

concentration.

Storage Temperature -20°C or -80°C

Protects from degradation.

-80°C is preferred for long-

term storage.[3]

Storage Conditions

Store in small aliquots,

desiccated, and protected from

light.

Aliquoting minimizes freeze-

thaw cycles. The azide group

is light-sensitive. The NHS

ester is moisture-sensitive.[3]

[4]

Shelf-life of Stock Solution
1-2 months at -20°C (in

anhydrous DMSO)

Stability is dependent on the

purity of DMSO and the

exclusion of moisture. It is best

practice to prepare fresh

solutions.[3][5]

Experimental Protocols
Materials and Equipment

SANPAH powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, conical microcentrifuge tubes (amber or covered in foil)
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Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Protocol for Preparing a 10 mM SANPAH Stock Solution
in DMSO

Equilibrate SANPAH to Room Temperature: Before opening, allow the vial of SANPAH
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture inside the vial, which can hydrolyze the NHS ester.[4]

Weigh SANPAH: In a fume hood, carefully weigh out the desired amount of SANPAH
powder. For a 1 mL of a 10 mM stock solution, you will need 3.90 mg of SANPAH (Molecular

Weight = 390.35 g/mol ).

Add DMSO: Add the calculated amount of anhydrous DMSO to the vial containing the

SANPAH powder.

Dissolve SANPAH: Vortex the solution until the SANPAH is completely dissolved. The

solution should be clear.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

microcentrifuge tubes or tubes wrapped in aluminum foil to protect from light. Store the

aliquots at -20°C or -80°C.

Note: It is highly recommended to prepare fresh SANPAH solutions immediately before use.

The NHS ester moiety is susceptible to hydrolysis, and the stability of the solution can be

compromised over time, even when stored in anhydrous DMSO.[3]

Mandatory Visualizations
SANPAH Crosslinking Mechanism
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Stock Solution Preparation

Amine Reaction

Photocrosslinking

Prepare SANPAH in DMSO

Add SANPAH-DMSO to Protein Solution
(pH 7-9)

Incubate in the dark
(RT, 30-60 min)

Remove excess SANPAH
(e.g., dialysis, gel filtration)

Add activated protein to target substrate

Expose to UV light
(320-350 nm)

Wash to remove unbound protein

Immobilized Protein

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8231051?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

